Cas no 2172552-84-8 (2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide structure
2172552-84-8 structure
Product Name:2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
CAS No:2172552-84-8
MF:C8H9F5N4O
MW:272.175278425217
CID:6601464
PubChem ID:165787035
Update Time:2025-07-15

2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
    • 2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
    • 2172552-84-8
    • EN300-1597536
    • Inchi: 1S/C8H9F5N4O/c1-3(8(11,12)13)17-6(7(9)10)4(15-16-17)2-5(14)18/h3,7H,2H2,1H3,(H2,14,18)
    • InChI Key: RACSALGFKRPRGJ-UHFFFAOYSA-N
    • SMILES: FC(C(C)N1C(C(F)F)=C(CC(N)=O)N=N1)(F)F

Computed Properties

  • Exact Mass: 272.06965173g/mol
  • Monoisotopic Mass: 272.06965173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 73.8Ų

2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1597536-0.05g
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
0.05g
$1573.0 2023-06-04
Enamine
EN300-1597536-0.1g
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
0.1g
$1648.0 2023-06-04
Enamine
EN300-1597536-0.25g
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
0.25g
$1723.0 2023-06-04
Enamine
EN300-1597536-0.5g
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
0.5g
$1797.0 2023-06-04
Enamine
EN300-1597536-1.0g
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
1g
$1872.0 2023-06-04
Enamine
EN300-1597536-2.5g
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
2.5g
$3670.0 2023-06-04
Enamine
EN300-1597536-5.0g
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
5g
$5429.0 2023-06-04
Enamine
EN300-1597536-10.0g
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
10g
$8049.0 2023-06-04
Enamine
EN300-1597536-50mg
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
50mg
$1573.0 2023-09-23
Enamine
EN300-1597536-100mg
2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
2172552-84-8
100mg
$1648.0 2023-09-23

Additional information on 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

2-5-(Difluoromethyl)-1-(1,1,1-Trifluoropropan-2-yl)-1H-1,2,3-Triazol-4-ylacetamide: A Comprehensive Overview

2-5-(Difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172552-84-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their broad spectrum of biological activities and their utility in drug discovery and development.

The difluoromethyl and trifluoropropan-2-yl substituents in the structure of this compound contribute to its enhanced stability and metabolic resistance, making it a promising candidate for various pharmaceutical applications. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to improve pharmacokinetic properties and reduce toxicity.

In the context of medicinal chemistry, 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide has been investigated for its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The triazole moiety is believed to play a crucial role in binding to viral proteases, thereby inhibiting viral replication.

Beyond antiviral applications, this compound has also shown promise in the treatment of bacterial infections. Research conducted at the University of California demonstrated that 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of the difluoromethyl group enhances the compound's ability to penetrate bacterial cell walls and disrupt essential cellular processes.

Another area of interest is the potential use of this compound as an anticancer agent. Preliminary studies have indicated that 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide can selectively target cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The selective toxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index.

The synthesis of 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is known for its high efficiency and selectivity, making it an attractive method for the synthesis of complex molecules with diverse biological activities.

In terms of pharmacokinetics and pharmacodynamics, 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide has demonstrated favorable properties. Preclinical studies have shown that it exhibits good oral bioavailability and a long half-life in vivo. These characteristics are crucial for ensuring sustained therapeutic effects and reducing dosing frequency.

Despite its promising profile, further research is needed to fully understand the mechanisms of action and potential side effects of 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. The results from these trials will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-y l)- 7; 7; 7; 7; 7; 7; 7; 7; 7; 7; -triazol-4-ylacetamide (CAS No. 2 8-) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for various therapeutic applications. Continued research and development will likely uncover additional uses for this compound and contribute to the advancement of drug discovery and development.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent